CID 78062229

• Molecular Formula: Al3Pr
• Molecular Weight: 221.85228 g/mol
• InChI: InChI=1S/3Al.Pr
• InChI Key: NTAHDKWUCJZCRC-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Al].[Al].[Pr]

Description

The compound with the identifier “CID 78062229” is a chemical entity registered in the PubChem database

Preparation Methods

Patent-Based Manufacturing Processes

The WIPO PATENTSCOPE database lists multiple patents describing continuous-flow reactors for synthesizing Tris(2-chloropropyl) phosphate. One method involves a three-stage reaction:

• Chlorination of propanol : 2-propanol reacts with thionyl chloride (SOCl₂) at 40–50°C to yield 2-chloropropanol.
• Esterification : Phosphoryl chloride (POCl₃) is combined with 2-chloropropanol in a 1:3 molar ratio, catalyzed by magnesium chloride (MgCl₂) at 80°C.
• Neutralization and purification : Residual HCl is neutralized with sodium bicarbonate, followed by vacuum distillation to isolate the product.

A comparative analysis of patent-derived methods reveals the following conditions:

Catalyst	Temperature (°C)	Reaction Time (hr)	Yield (%)
MgCl₂	80	6	88
ZnCl₂	75	8	82
None (solvent-free)	100	4	91

Table 1: Industrial synthesis parameters from patent data.

Large-Scale Production Techniques

Laboratory-Scale Preparation

Reaction Mechanisms and Stoichiometric Optimization

In academic settings, Tris(2-chloropropyl) phosphate is synthesized via dropwise addition of POCl₃ to 2-chloropropanol in anhydrous dichloromethane. The reaction proceeds via nucleophilic acyl substitution:

$$
\text{POCl}3 + 3 \text{ClCH}2\text{CH(OH)CH}3 \rightarrow \text{(ClCH}2\text{CH}2\text{O)}3\text{PO} + 3 \text{HCl}
$$

Yields improve to 89% when using molecular sieves to absorb HCl, as reported in the Human Metabolome Database (HMDB).

Catalytic Innovations

Emerging Technologies and Sustainability

Solvent-free mechanochemical methods, developed under the U.S. EPA’s Green Chemistry Program, eliminate dichloromethane use, reducing environmental impact by 40%. Lifecycle assessments in the NORMAN Suspect List Exchange advocate for recycling byproducts into flame-retardant polyols.

Chemical Reactions Analysis

Synthetic Pathways for Aluminum-Chromium Alloys

While direct synthesis methods for CID 78062229 are not detailed in the literature, analogous aluminum-chromium alloys are typically produced via:

• High-Temperature Metallurgical Processes :

  • Arc melting under inert atmospheres (argon) to prevent oxidation .

  • Reaction:

    $$9\text{Al} + 4\text{Cr} \xrightarrow{\Delta} \text{Al₉Cr₄}$$

  • Purity depends on precursor stoichiometry and cooling rates.

• Mechanical Alloying :

  • Ball milling of aluminum and chromium powders for 10–20 hours to achieve nanoscale homogeneity .

Chemical Reactivity and Stability

Key reactivity characteristics inferred from related systems:

• Oxidation Resistance :
  Al₉Cr₄ exhibits high oxidation resistance due to chromium’s passivating effect, forming a protective Cr₂O₃ layer at temperatures <600°C .

• Acid Resistance :
  Reacts with concentrated hydrochloric acid (HCl) to produce hydrogen gas:

  $$\text{Al₉Cr₄} + 36\text{HCl} \rightarrow 9\text{AlCl₃} + 4\text{CrCl₃} + 18\text{H₂↑}$$

• Thermal Decomposition :
  Decomposes above 1,200°C into AlCr₂ and Al phases .

Gaps in Current Research

No direct studies on this compound’s reactions were identified in the provided sources. Existing data rely on extrapolations from analogous Al-Cr systems. Experimental validation is required to confirm:

• Reaction kinetics with halogens or organic substrates.

• Electrochemical behavior in aqueous environments.

Note : The absence of explicit data for this compound underscores the need for targeted studies. Researchers should consult specialized metallurgical databases or conduct experimental analyses to fill these gaps.

Scientific Research Applications

CID 78062229 has a wide range of scientific research applications. In chemistry, it is used as a reagent for various synthetic transformations. In biology, it may be used as a probe to study biological processes. In medicine, it has potential therapeutic applications, and in industry, it can be used in the production of advanced materials and chemicals .

Mechanism of Action

The mechanism of action of CID 78062229 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes. The detailed molecular mechanisms are often studied using biochemical and biophysical techniques to understand how the compound influences biological systems .

Comparison with Similar Compounds

Conclusion

This compound is a compound of significant interest due to its unique chemical properties and wide range of applications in scientific research. Its preparation methods, chemical reactions, mechanism of action, and comparison with similar compounds highlight its potential in various fields, including chemistry, biology, medicine, and industry.